ML094: A Technical Guide to its Mechanism of Action as a 15-Lipoxygenase-1 Inhibitor
ML094: A Technical Guide to its Mechanism of Action as a 15-Lipoxygenase-1 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the mechanism of action of ML094, a potent inhibitor of human 15-lipoxygenase-1 (15-LOX-1). This document consolidates available data on its inhibitory activity, binding characteristics, and the relevant biological pathways. Detailed experimental protocols and visual diagrams are included to support further research and drug development efforts.
Core Concepts: ML094 and 15-Lipoxygenase-1
Human reticulocyte 15-lipoxygenase-1 (15-LOX-1), also known as 12/15-lipoxygenase, is a non-heme iron-containing enzyme that plays a critical role in the metabolism of polyunsaturated fatty acids (PUFAs) like arachidonic acid (AA) and linoleic acid (LA).[1] By catalyzing the insertion of molecular oxygen, 15-LOX-1 generates bioactive lipid mediators, such as 15-hydroxyeicosatetraenoic acid (15-HETE) and 13-hydroperoxyoctadecadienoic acid (13-HpODE).[1] These molecules are implicated in a variety of physiological and pathological processes, including inflammation, cancer, atherosclerosis, and neurodegenerative conditions.[2]
ML094 is a small molecule inhibitor identified through high-throughput screening as a potent and highly selective inhibitor of human 15-LOX-1.[2] It belongs to a novel chemotype of 15-LOX-1 inhibitors.[2]
Mechanism of Action of ML094
The primary mechanism of action of ML094 is the direct inhibition of the catalytic activity of 15-LOX-1. Kinetic studies have revealed that this class of inhibitor is tight-binding and reversible.[2] A key characteristic of its inhibitory action is that it does not appear to involve the reduction of the active-site ferric ion, which is a common mechanism for some other lipoxygenase inhibitors.[2]
While ML094 itself demonstrates high potency in biochemical assays, it has been observed to lack activity in cell-based assays.[3] This is likely attributable to poor cell permeability or intracellular hydrolysis of its terminal ester moiety.[3]
Binding Site Interaction
Site-directed mutagenesis studies have provided insights into the binding of ML094-related inhibitors within the 15-LOX-1 active site. A derivative of ML094, referred to as compound 18, was used to probe these interactions. The data suggest that this class of inhibitors binds to an aromatic pocket in proximity to the amino acid residue F414.[4] Mutations at several key residues within the active site have been shown to significantly decrease the inhibitory potency of this compound class, indicating their direct or indirect role in inhibitor binding. The residues implicated in the binding and potency of the ML094 derivative are F414, E356, and L407.[4]
Quantitative Data
The inhibitory potency of ML094 and its derivative, compound 18, against human 15-LOX-1 has been quantified through IC50 measurements.
| Compound | Target | IC50 (nM) | Reference |
| ML094 | Human 15-LOX-1 | 10 - 14 | [3][4] |
Table 1: Inhibitory Potency of ML094 against Human 15-LOX-1.
The following table summarizes the impact of active site mutations on the inhibitory potency of an ML094 derivative (compound 18).
| h15-LOX-1 Mutant | IC50 of Compound 18 (µM) | Fold Change vs. Wild Type |
| Wild Type | 0.03 ± 0.01 | 1 |
| F414I | 3.0 ± 0.9 | ~100 |
| F414W | > 50 | >1667 |
| E356Q | 0.2 ± 0.06 | ~7 |
| L407A | 0.3 ± 0.1 | ~10 |
Table 2: Effect of h15-LOX-1 Active Site Mutations on the Potency of an ML094 Derivative (Compound 18). Data sourced from studies on a closely related derivative of ML094.[4]
Signaling Pathways and Experimental Workflows
15-Lipoxygenase-1 Signaling Pathway
15-LOX-1 is a key enzyme in pathways leading to inflammation and a form of regulated cell death known as ferroptosis. The inhibition of 15-LOX-1 by ML094 is expected to modulate these pathways by reducing the production of pro-inflammatory lipid hydroperoxides.
Caption: 15-LOX-1 signaling pathway and the inhibitory action of ML094.
Experimental Workflow: Inhibitor Screening and IC50 Determination
The following diagram outlines a typical workflow for screening 15-LOX-1 inhibitors and determining their IC50 values.
Caption: Workflow for 15-LOX-1 inhibitor screening and IC50 determination.
Experimental Workflow: Site-Directed Mutagenesis
To investigate the binding site of inhibitors like ML094, site-directed mutagenesis is employed. The workflow for this process is outlined below.
Caption: Workflow for site-directed mutagenesis of 15-LOX-1.
Experimental Protocols
Protocol for 15-Lipoxygenase-1 Activity Assay and IC50 Determination
This protocol is based on a continuous spectrophotometric rate assay.
Materials:
-
Human 15-LOX-1 enzyme
-
Arachidonic acid (substrate)
-
ML094 or other inhibitors
-
Reaction Buffer: 25 mM HEPES, pH 7.5, 0.01% Triton X-100
-
DMSO (for dissolving inhibitors)
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UV-Vis Spectrophotometer
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Cuvettes or 96-well UV-transparent plates
Procedure:
-
Enzyme Preparation: Dilute the stock solution of human 15-LOX-1 to the desired final concentration (e.g., 40 nM) in the reaction buffer.
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Inhibitor Preparation: Prepare a stock solution of ML094 in DMSO. Create a series of dilutions of the inhibitor in the reaction buffer to achieve a range of final concentrations for the dose-response curve.
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Substrate Preparation: Prepare a stock solution of arachidonic acid. The final concentration in the assay is typically around 10 µM.[3]
-
Assay Execution: a. To a cuvette or well of a 96-well plate, add the reaction buffer. b. Add the desired volume of the inhibitor dilution (or DMSO for the control). c. Add the 15-LOX-1 enzyme solution and incubate for a specified period (e.g., 5-10 minutes) at room temperature (22-25°C) to allow for inhibitor binding. d. Initiate the reaction by adding the arachidonic acid substrate.
-
Data Acquisition: a. Immediately monitor the increase in absorbance at 234 nm, which corresponds to the formation of the conjugated diene product. b. Record the initial rate of the reaction (the linear portion of the absorbance vs. time curve).
-
IC50 Calculation: a. Calculate the percent inhibition for each inhibitor concentration relative to the control (DMSO only). b. Plot the percent inhibition against the logarithm of the inhibitor concentration. c. Fit the data to a suitable dose-response curve (e.g., a four-parameter logistic equation) to determine the IC50 value.
Protocol for Site-Directed Mutagenesis of Human 15-LOX-1
This protocol provides a general outline for generating site-specific mutations in the 15-LOX-1 gene.
Materials:
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Plasmid DNA containing the wild-type human 15-LOX-1 gene
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Custom-synthesized mutagenic primers
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High-fidelity DNA polymerase
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dNTPs
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DpnI restriction enzyme
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Competent E. coli cells
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LB agar plates with appropriate antibiotic
-
DNA sequencing services
Procedure:
-
Primer Design: Design a pair of complementary primers containing the desired mutation in the center. The primers should have a sufficient melting temperature and flank the target mutation site.
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PCR Amplification: a. Set up a PCR reaction containing the template plasmid DNA, mutagenic primers, high-fidelity DNA polymerase, and dNTPs. b. Perform PCR to amplify the entire plasmid, incorporating the mutation. Use a sufficient number of cycles (typically 12-18) to generate a high yield of the mutated plasmid.
-
Template Digestion: a. Following PCR, add DpnI restriction enzyme directly to the amplification product. b. Incubate at 37°C for 1-2 hours. DpnI specifically digests the methylated parental (wild-type) DNA, leaving the newly synthesized, unmethylated (mutant) plasmid intact.
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Transformation: a. Transform the DpnI-treated DNA into competent E. coli cells using a standard heat-shock or electroporation protocol. b. Plate the transformed cells on LB agar plates containing the appropriate antibiotic for plasmid selection. c. Incubate the plates overnight at 37°C.
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Verification: a. Select several colonies and grow them in liquid culture. b. Isolate the plasmid DNA from these cultures. c. Send the purified plasmid DNA for sequencing to confirm the presence of the desired mutation and the absence of any other unintended mutations.
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Protein Expression and Purification: Once the mutation is confirmed, the mutant plasmid can be used to express and purify the mutant 15-LOX-1 protein for subsequent biochemical characterization.
Conclusion
ML094 is a potent and selective inhibitor of human 15-lipoxygenase-1, acting through a reversible, tight-binding mechanism that does not involve the reduction of the active site iron. Its interaction with the enzyme's active site is influenced by key residues such as F414, E356, and L407. While its utility in cellular studies is limited by poor permeability, ML094 and its derivatives serve as valuable chemical probes for elucidating the role of 15-LOX-1 in various diseases and as a foundation for the development of future therapeutics with improved pharmacological properties. The provided protocols and workflows offer a framework for the continued investigation of 15-LOX-1 inhibition.
References
- 1. Novel 15-Lipoxygenase-1 Inhibitor Protects Macrophages from Lipopolysaccharide-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Discovery of potent and selective inhibitors of human reticulocyte 15-lipoxygenase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Discovery of ML351, a Potent and Selective Inhibitor of Human 15-Lipoxygenase-1 - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 4. Rational development of a potent 15-lipoxygenase-1 inhibitor with in vitro and ex vivo anti-inflammatory properties - PMC [pmc.ncbi.nlm.nih.gov]
